

Independent Validation of "Antifungal Agent 36": A Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Antifungal agent 36	
Cat. No.:	B7805992	Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective overview of the publicly available research findings on "Antifungal agent 36" (CAS Number: 34967-98-1), also identified as N-(cyclohexyl)-N-methyl-5-methyl-3-isoxazolecarboxamide. While this compound is marketed as a potent antifungal agent, a comprehensive independent validation of its efficacy, mechanism of action, and comparative performance is notably absent in the public domain. This document summarizes the limited available data and highlights the significant information gaps.

Chemical and Physical Properties

Property	Value
Chemical Name	N-(cyclohexyl)-N-methyl-5-methyl-3- isoxazolecarboxamide
Alternative Name	Antifungal agent 36, Compound I
CAS Number	34967-98-1
Molecular Formula	C14H21NO2
Molecular Weight	235.32 g/mol

In Vitro Antifungal Activity



The only publicly accessible quantitative data on the antifungal activity of "**Antifungal agent 36**" comes from information provided by several chemical suppliers. This data indicates activity against specific plant pathogenic fungi.

Table 1: Summary of In Vitro Antifungal Activity of Antifungal agent 36

Target Organism	Concentration	Exposure Time	Observed Effect
Ustilago scitaminea	12 mg/L	6 days	Antifungal activity[1][2] [3][4]
Tilletia tritici	12 mg/L	6 days	Antifungal activity[1][2] [3][4]
Rhizoctonia solani	12 mg/L	6 days	Antifungal activity[1][2] [3][4]

Note: The original source of this data, including the detailed experimental protocol, is not publicly available. MedChemExpress, a supplier of the compound, states that they have not independently confirmed the accuracy of these findings.

Experimental Protocols

A critical deficiency in the available information is the absence of detailed experimental methodologies. To conduct independent validation or comparative studies, researchers would need access to the protocols used to generate the existing data. This includes, but is not limited to:

- Minimum Inhibitory Concentration (MIC) Assay: The exact broth microdilution or agar dilution method, including media, inoculum preparation, and incubation conditions.
- Time-Kill Curve Studies: Methodologies to determine the fungicidal or fungistatic activity over time.
- In Vivo Efficacy Models: Information on any animal or plant models used to assess efficacy.
- Cytotoxicity Assays: Data on the compound's effects on mammalian or other non-target cells.



Without these protocols, direct comparison with other antifungal agents is not feasible.

Mechanism of Action and Signaling Pathways

There is no specific information in the public domain regarding the mechanism of action of "Antifungal agent 36". However, based on its chemical structure as an isoxazolecarboxamide, it may belong to the class of succinate dehydrogenase inhibitor (SDHI) fungicides.


Potential Mechanism of Action: Succinate Dehydrogenase Inhibition

Many fungicides containing a carboxamide moiety, particularly those effective against Basidiomycetes like Rhizoctonia solani, function by inhibiting the enzyme succinate dehydrogenase (also known as complex II) in the mitochondrial respiratory chain.[1][2][3][4][5] This inhibition disrupts the Krebs cycle and electron transport, leading to a depletion of cellular ATP and ultimately fungal cell death.

The diagram below illustrates the general workflow for investigating the mechanism of action of a potential SDHI fungicide.



General Workflow for Investigating SDHI Fungicides



Click to download full resolution via product page

Workflow for SDHI Mechanism Investigation



Comparative Analysis

Due to the lack of publicly available and independently validated data, a direct comparison of "**Antifungal agent 36**" with other antifungal agents is not possible at this time. To establish its relative potency and spectrum of activity, studies comparing it to standard-of-care antifungals for relevant fungal pathogens would be required.

Conclusion and Future Directions

"Antifungal agent 36" is commercially available and has been anecdotally reported to have activity against a narrow range of plant pathogenic fungi. However, the lack of peer-reviewed research, detailed experimental protocols, and any data on its mechanism of action, safety, and comparative efficacy presents a significant challenge for its independent validation and potential development.

For the scientific community to assess the true potential of "**Antifungal agent 36**", the following are required:

- Publication of primary research data: The original study detailing the synthesis, antifungal screening, and initial characterization of this compound needs to be made publicly available.
- Independent verification: Researchers need to perform independent studies to confirm the reported antifungal activity and to expand the tested fungal species.
- Mechanism of action studies: A thorough investigation into how this compound exerts its antifungal effects is crucial.
- Comparative studies: The efficacy of "Antifungal agent 36" should be benchmarked against existing antifungal drugs.
- Safety and toxicity profiling: In vitro and in vivo studies are necessary to determine the safety profile of the compound.

Without this fundamental information, "**Antifungal agent 36**" remains a compound of unknown potential and risk, limiting its consideration for any research or development applications.



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Sensitivity of Rhizoctonia solani to Succinate Dehydrogenase Inhibitor and Demethylation Inhibitor Fungicides PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
- 3. mdpi.com [mdpi.com]
- 4. Molecular Mechanisms Associated with the Resistance of Rhizoctonia solani AG-4
 Isolates to the Succinate Dehydrogenase Inhibitor Thifluzamide PubMed
 [pubmed.ncbi.nlm.nih.gov]
- 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
- To cite this document: BenchChem. [Independent Validation of "Antifungal Agent 36": A Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7805992#independent-validation-of-antifungal-agent-36-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote







BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com